8,9-epoxy-5(Z),11(Z),14(Z),17(Z)-eicosatetraenoic acid
8,9-epoxy-5(Z),11(Z),14(Z),17(Z)-eicosatetraenoic acid
Eicosapentaenoic acid (EPA;) is converted to epoxyeicosatetraenoic acids (EpETEs) by several cytochrome P450 isoforms. The major product of this epoxygenase pathway, (±)17-EpETE, relaxes vascular and airway smooth muscle by activating large conductance Ca2+-activated K+ (BKCa) channels by directly interacting with BKα channel subunits. (±)8-EpETE is an epoxygenase pathway product produced from EPA by CYP450 both in vitro and in vivo. The biological actions and physiological effects of this epoxide remain to be determined.
Eicosapentaenoic acid (EPA;) is converted to epoxyeicosatetraenoic acids (EpETEs) by several cytochrome P450 isoforms. The major product of this epoxygenase pathway, (±)17-EpETE, relaxes vascular and airway smooth muscle by activating large conductance Ca (±)8-EpETE is an epoxygenase pathway product produced from EPA by CYP450 both in vitro and in vivo. The biological actions and physiological effects of this epoxide remain to be determined.
Eicosapentaenoic acid (EPA;) is converted to epoxyeicosatetraenoic acids (EpETEs) by several cytochrome P450 isoforms. The major product of this epoxygenase pathway, (±)17-EpETE, relaxes vascular and airway smooth muscle by activating large conductance Ca (±)8-EpETE is an epoxygenase pathway product produced from EPA by CYP450 both in vitro and in vivo. The biological actions and physiological effects of this epoxide remain to be determined.
Brand Name:
Vulcanchem
CAS No.:
851378-93-3
VCID:
VC0131021
InChI:
InChI=1S/C20H30O3/c1-2-3-4-5-6-7-8-9-12-15-18-19(23-18)16-13-10-11-14-17-20(21)22/h3-4,6-7,9-10,12-13,18-19H,2,5,8,11,14-17H2,1H3,(H,21,22)
SMILES:
CCC=CCC=CCC=CCC1C(O1)CC=CCCCC(=O)O
Molecular Formula:
C20H30O3
Molecular Weight:
318.5
8,9-epoxy-5(Z),11(Z),14(Z),17(Z)-eicosatetraenoic acid
CAS No.: 851378-93-3
Cat. No.: VC0131021
Molecular Formula: C20H30O3
Molecular Weight: 318.5
* For research use only. Not for human or veterinary use.
Specification
| Description | Eicosapentaenoic acid (EPA;) is converted to epoxyeicosatetraenoic acids (EpETEs) by several cytochrome P450 isoforms. The major product of this epoxygenase pathway, (±)17-EpETE, relaxes vascular and airway smooth muscle by activating large conductance Ca2+-activated K+ (BKCa) channels by directly interacting with BKα channel subunits. (±)8-EpETE is an epoxygenase pathway product produced from EPA by CYP450 both in vitro and in vivo. The biological actions and physiological effects of this epoxide remain to be determined. Eicosapentaenoic acid (EPA;) is converted to epoxyeicosatetraenoic acids (EpETEs) by several cytochrome P450 isoforms. The major product of this epoxygenase pathway, (±)17-EpETE, relaxes vascular and airway smooth muscle by activating large conductance Ca (±)8-EpETE is an epoxygenase pathway product produced from EPA by CYP450 both in vitro and in vivo. The biological actions and physiological effects of this epoxide remain to be determined. |
|---|---|
| CAS No. | 851378-93-3 |
| Molecular Formula | C20H30O3 |
| Molecular Weight | 318.5 |
| IUPAC Name | 7-(3-undeca-2,5,8-trienyloxiran-2-yl)hept-5-enoic acid |
| Standard InChI | InChI=1S/C20H30O3/c1-2-3-4-5-6-7-8-9-12-15-18-19(23-18)16-13-10-11-14-17-20(21)22/h3-4,6-7,9-10,12-13,18-19H,2,5,8,11,14-17H2,1H3,(H,21,22) |
| Standard InChI Key | YKIOHMXLFWMWKD-SROXAULOSA-N |
| SMILES | CCC=CCC=CCC=CCC1C(O1)CC=CCCCC(=O)O |
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